2-Methyl-allyl phenyl carbonate

• CAS No.: 138621-73-5
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-methylprop-2-enyl phenyl carbonate
• InChI: InChI=1S/C11H12O3/c1-9(2)8-13-11(12)14-10-6-4-3-5-7-10/h3-7H,1,8H2,2H3
• InChI Key: OGRJHHKAUWKJML-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC(=O)OC1=CC=CC=C1

Description

This article will focus on MPC and its comparison with structurally or functionally related compounds, leveraging the available evidence.

MPC is a critical intermediate in synthesizing diphenyl carbonate (DPC), a precursor for polycarbonate production via phosgene-free routes . The disproportionation of MPC to DPC involves transesterification reactions catalyzed by metal oxides, with lead (Pb)-based catalysts showing high efficiency . Key factors influencing catalytic performance include support material (e.g., MgO, ZrO₂), Lewis acid site density, and metal-support interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Diphenyl Carbonate (DPC)

• Role : DPC is the target product of MPC disproportionation and a direct precursor for polycarbonates.
• Catalytic Synthesis : PbO/MgO and PbO/ZrO₂ catalysts achieve ~90% MPC conversion and ~85% DPC yield due to high Pb dispersion and Lewis acidity . In contrast, PbO/Al₂O₃ and PbO/TiO₂ exhibit lower activity (≤70% conversion) due to Pb leaching and weak metal-support interactions .
• Selectivity : Strong Lewis acid sites (e.g., PbO/MgO) enhance DPC selectivity but may also promote side reactions like MPC decarboxylation to anisole .

Naphthalen-1-yl Phenyl Carbonate

• Structural Differences : This compound replaces the methyl group in MPC with a naphthalene ring, increasing steric hindrance and hydrophobicity.

Other Supported Catalysts

• PbO/SiO₂ : High surface area (BET: 320 m²/g) and porosity but suffers from Pb leaching after recycling .
• PbO/ZrO₂ : Combines strong Lewis acidity (Py-IR: 1446 cm⁻¹) with stability, achieving 88% DPC yield after three cycles .
• PbO/MgO : Highest acidity (NH₃-TPD: 1.2 mmol/g) and DPC selectivity (85%) but prone to over-acid-driven side reactions .

Key Research Findings

Table 1: Catalytic Performance of Pb-Based Catalysts

Catalyst	MPC Conversion (%)	DPC Yield (%)	Lewis Acid Sites (mmol/g)	Stability (3 cycles)
PbO/MgO	92.5	85.1	1.2	Stable
PbO/ZrO₂	89.3	83.7	1.0	Stable
PbO/SiO₂	78.4	72.3	0.8	Pb leaching
PbO/Al₂O₃	68.9	60.5	0.6	Pb leaching
PbO/TiO₂	64.2	58.9	0.5	Structural collapse

Data sourced from .

Table 2: Physicochemical Properties of Supports

Support	Surface Area (m²/g)	Pore Volume (cm³/g)	Acidic Strength
MgO	45	0.35	Strong
ZrO₂	60	0.28	Moderate
SiO₂	320	0.90	Weak
Al₂O₃	180	0.50	Moderate
TiO₂	90	0.40	Weak

Data from .

Mechanistic Insights

• Lewis Acidity : Catalysts with higher Lewis acid site density (e.g., PbO/MgO) facilitate MPC activation via carbonyl group polarization, accelerating transesterification .
• Metal-Support Interaction : Strong interactions (e.g., PbO-ZrO₂) mitigate Pb leaching and enhance recyclability .
• Side Reactions : Overly acidic catalysts (e.g., PbO/Al₂O₃) promote decarboxylation, reducing DPC selectivity .